1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-indol-1-ylpyrimidin-4-yl)-N-(2-methylsulfanylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C25H25N5OS/c1-32-22-9-5-3-7-20(22)28-25(31)19-10-13-29(14-11-19)23-16-24(27-17-26-23)30-15-12-18-6-2-4-8-21(18)30/h2-9,12,15-17,19H,10-11,13-14H2,1H3,(H,28,31)
• InChI Key: DRGUKDJSLNNMKY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2CCN(CC2)C3=NC=NC(=C3)N4C=CC5=CC=CC=C54
• Molecular Formula: C25H25N5OS
• Molecular Weight: 443.6 g/mol
• CAS No.: 1797729-37-3

Description

1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H25N5OS and its molecular weight is 443.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Angiogenic and DNA Cleavage Properties

This compound and its derivatives have demonstrated significant potential in inhibiting angiogenesis, a critical process in tumor growth and metastasis. The efficacy of these derivatives was evaluated using the chick chorioallantoic membrane (CAM) model. Additionally, their ability to interact with and cleave DNA was studied, indicating potential applications in cancer treatment due to their cytotoxic effects (Kambappa et al., 2017).

Anticancer and Anti-Inflammatory Properties

Derivatives of this compound have been synthesized and evaluated for their anticancer and anti-inflammatory properties. These studies have explored their potential as therapeutic agents in the treatment of various cancer types and inflammatory conditions (Wagner, Vieweg, & Leistner, 1993).

Inhibition of Soluble Epoxide Hydrolase

Some derivatives of the compound have been identified as inhibitors of soluble epoxide hydrolase. This discovery is significant as it opens up avenues for developing new therapeutic agents for diseases modulated by this enzyme (Thalji et al., 2013).

Antipsychotic Potential

Research into heterocyclic analogues of this compound has been conducted to evaluate their potential as antipsychotic agents. These studies are focused on their binding to various neural receptors and their efficacy in vivo, which could lead to the development of new medications for psychiatric disorders (Norman, Navas, Thompson, & Rigdon, 1996).